Cas no 72632-81-6 (3-Isothiazolecarboxamide, 4-amino-5-benzoyl-)

• Product Name: 3-Isothiazolecarboxamide, 4-amino-5-benzoyl-
• CAS No: 72632-81-6
• MF: C₁₁H₉N₃O₂S
• MW: 247.273060560226
• CID: 1760427
• Update Time: 2024-11-27

3-Isothiazolecarboxamide, 4-amino-5-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolecarboxamide, 4-amino-5-benzoyl-

• Inchi： 1S/C11H9N3O2S/c12-7-8(11(13)16)14-17-10(7)9(15)6-4-2-1-3-5-6/h1-5H,12H2,(H2,13,16)
• InChI Key： TZCXJSPZWHCDGE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)C2=CC=CC=C2)=C(N)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 247.04167

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Melting Point: 220-222 °C(Solv: acetonitrile (75-05-8))
• Boiling Point: 357.0±42.0 °C(Predicted)
• PSA: 99.07
• pka: 14.11±0.50(Predicted)